1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine

• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-4-(4-methylcyclohexyl)piperazine
• InChI: InChI=1S/C17H26N2O2S/c1-15-7-9-16(10-8-15)18-11-13-19(14-12-18)22(20,21)17-5-3-2-4-6-17/h2-6,15-16H,7-14H2,1H3
• InChI Key: RVCAENRJBKWNLP-UHFFFAOYSA-N
• SMILES: CC1CCC(CC1)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3

Description

1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine, also known as PSP, is a chemical compound that has been widely studied for its potential use in scientific research. PSP is a piperazine derivative that has been shown to have unique properties that make it useful for a variety of applications. In

Mechanism of Action

The mechanism of action of 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine is not fully understood, but it is thought to act as a modulator of ion channels in the brain. 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has been shown to have activity against a variety of different ion channels, including voltage-gated sodium channels and calcium channels. By modulating the activity of these channels, 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine may have the potential to affect a variety of different physiological processes.
Biochemical and Physiological Effects:
1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has been shown to have a variety of different biochemical and physiological effects. In vitro studies have shown that 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine can modulate the activity of ion channels in a dose-dependent manner. In vivo studies have shown that 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine can affect a variety of different physiological processes, including cardiovascular function and pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine in lab experiments is its unique properties. 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has been shown to have activity against a variety of different ion channels, making it useful for studying a variety of different physiological processes. However, one of the limitations of using 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine in lab experiments is its potential toxicity. 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has been shown to be toxic at high concentrations, and care must be taken to ensure that it is used safely in the lab.

Future Directions

There are a variety of different future directions for research on 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine. One area of research is in the development of new drugs that target ion channels in the brain. 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has been shown to have activity against a variety of different ion channels, and it may be possible to develop new drugs that are based on the structure of 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine. Another area of research is in the development of new methods for synthesizing 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine. The current synthesis method for 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine is relatively complex, and there may be opportunities to develop new, more efficient methods for synthesizing this compound.
Conclusion:
In conclusion, 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine is a chemical compound that has been widely studied for its potential use in scientific research. 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has unique properties that make it useful for a variety of different applications, including the study of ion channels in the brain and drug discovery. While there are limitations to using 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine in lab experiments, there are also a variety of different future directions for research on this compound. With further study, 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine may prove to be a valuable tool for understanding a variety of different physiological processes.

Synthesis Methods

The synthesis of 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine can be achieved through a multi-step process involving the reaction of 4-methylcyclohexanone with hydrazine hydrate to form 4-methylcyclohexanone hydrazone. This intermediate is then reacted with p-toluenesulfonyl chloride to form the desired 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine product. The synthesis of 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has been well established in the literature, and the compound can be obtained in high yield and purity.

Scientific Research Applications

1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience, where 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has been shown to have unique properties that make it useful for studying the function of ion channels in the brain. 1-(4-Methylcyclohexyl)-4-(phenylsulfonyl)piperazine has also been studied for its potential use in drug discovery, as it has been shown to have activity against a variety of different targets.